Cas no 170941-63-6 (9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane)

• Product Name: 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane
• CAS No: 170941-63-6
• MF: C₁₈H₃₆F₂O₃Sn
• MW: 457.183452606201
• MDL: MFCD18325146
• CID: 1033109
• PubChem ID: 329826221
• Update Time: 2025-07-15

9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane Chemical and Physical Properties

Names and Identifiers

• 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane
• 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stantridecane
• Tributyl[2,2-Difluoro-1-(2-Methoxyethoxymethoxy)-Vinyl]Stannane
• tributyl-[2,2-difluoro-1-(2-methoxyethoxymethoxy)ethenyl]stannane
• Tributyl[2,2-difluoro-1-(2-methoxyethoxymethoxy)vinyl]stannane
• C18H36F2O3Sn
• MFCD18325146
• AKOS015950446
• SCHEMBL2445977
• MBPNENOKZRGFAZ-UHFFFAOYSA-N
• VGA94163
• SY023599
• A50105
• A907093
• J-525053
• Tributyl[2,2-difluoro-1-(2-methoxyethoxymethoxy)vinyl]stannane, AldrichCPR
• DTXSID40461813
• 9,9-dibutyl-8-(difluoromethylidene)-2,5,7-trioxa-9-stannatridecane
• 170941-63-6

• MDL： MFCD18325146
• Inchi： 1S/C6H9F2O3.3C4H9.Sn/c1-9-2-3-10-5-11-4-6(7)8;3*1-3-4-2;/h2-3,5H2,1H3;3*1,3-4H2,2H3;
• InChI Key： MBPNENOKZRGFAZ-UHFFFAOYSA-N
• SMILES： [Sn](/C(=C(\F)/F)/OCOCCOC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 458.16500
• Monoisotopic Mass: 458.165454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 6.11990

9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organo-post-transition metal compounds Organotin compounds Triorganotin compounds

Additional information on 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane

Introduction to 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane (CAS No. 170941-63-6)

9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane is a specialized organotin compound that has garnered significant attention in the field of organometallic chemistry and materials science. This compound, with the CAS number 170941-63-6, is characterized by its unique structural framework, which includes a stannate core linked to a polyether chain. The presence of difluoromethylene and butyl substituents contributes to its distinctive chemical properties, making it a valuable candidate for various applications in pharmaceuticals, catalysis, and advanced material synthesis.

The molecular structure of 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane consists of a tin atom coordinated to oxygen atoms in a cyclic arrangement, forming a stannate anion. This configuration is stabilized by the trioxa backbone, which enhances the compound's stability and reactivity. The difluoromethylene group introduces electron-withdrawing effects, influencing the electronic properties of the molecule and making it useful in designing compounds with specific spectroscopic characteristics.

In recent years, there has been growing interest in organotin compounds due to their role as catalysts and intermediates in organic synthesis. The butyl groups in this compound contribute to its lipophilicity, which can be advantageous in applications requiring solubility in organic solvents. This feature makes it particularly useful in the development of novel polymers and coatings where controlled reactivity and thermal stability are essential.

One of the most compelling aspects of 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane is its potential application in pharmaceutical research. Organotin compounds have been explored for their ability to act as intermediates in the synthesis of bioactive molecules. The stannate core can participate in various chemical transformations, including cross-coupling reactions that are pivotal in drug development. For instance, studies have shown that derivatives of this compound can facilitate the introduction of fluorine atoms into organic molecules, a strategy that is increasingly employed to improve drug bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of complex organometallic compounds like 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane with high accuracy. These simulations have revealed that the difluoromethylene group plays a crucial role in modulating the electronic environment around the tin center. This insight has guided the design of new synthetic routes and has opened up possibilities for tailoring the compound's properties for specific applications.

The compound's structural features also make it a promising candidate for use in advanced material science applications. For example, organotin compounds have been investigated as precursors for metal-organic frameworks (MOFs) and other porous materials. The ability of 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane to form stable complexes with other molecules could be leveraged to create materials with tailored porosity and surface properties. Such materials are of great interest for applications ranging from gas storage to catalysis.

In addition to its synthetic utility, 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane has shown potential in environmental chemistry research. The stannate core can participate in redox reactions that are relevant to the degradation of pollutants. For instance, studies have demonstrated that this compound can catalyze the oxidation of organic contaminants under mild conditions. This capability could be harnessed to develop more efficient and sustainable methods for water purification and waste treatment.

The synthesis of 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane involves multi-step organic transformations that require careful control of reaction conditions. Recent improvements in synthetic methodologies have made it possible to produce this compound with higher yields and purity. These advancements are crucial for ensuring its effectiveness in various applications where impurities could significantly impact performance.

The future prospects for 9,9-Dibutyl-8-(difluoromethylene)-2,5,7-trioxa-9-stannatridecane are vast and exciting. As research continues to uncover new applications for organotin compounds，this molecule is likely to play an increasingly important role in both academic research and industrial development。 Its unique combination of structural features makes it a versatile tool for chemists working across multiple disciplines，from pharmaceuticals to materials science。